Cas no 2034282-97-6 (3-{[1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile)

3-{[1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile is a heterocyclic compound featuring a pyrazine core substituted with a nitrile group and a pyrrolidinyloxy linker. The structure incorporates a 4-methylpiperazine-1-carbonyl moiety, enhancing its potential as a pharmacophore in medicinal chemistry applications. This compound exhibits favorable physicochemical properties, including moderate solubility and stability, making it suitable for further derivatization or biological evaluation. Its unique scaffold may offer advantages in targeting specific enzymatic or receptor interactions, particularly in kinase inhibition or CNS-related pathways. The presence of both polar and lipophilic groups contributes to balanced bioavailability, while the nitrile functionality provides a handle for additional synthetic modifications. This compound is of interest for exploratory research in drug discovery.
3-{[1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile structure
2034282-97-6 structure
Product Name:3-{[1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
CAS No:2034282-97-6
MF:C15H20N6O2
MW:316.3583
CID:5349812
Update Time:2025-10-23

3-{[1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-[1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
    • 3-((1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
    • 3-{[1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
    • Inchi: 1S/C15H20N6O2/c1-19-6-8-20(9-7-19)15(22)21-5-2-12(11-21)23-14-13(10-16)17-3-4-18-14/h3-4,12H,2,5-9,11H2,1H3
    • InChI Key: PRWLCMXEZKBOKI-UHFFFAOYSA-N
    • SMILES: O(C1C(C#N)=NC([H])=C([H])N=1)C1([H])C([H])([H])C([H])([H])N(C(N2C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C2([H])[H])=O)C1([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 470
  • XLogP3: -0.3
  • Topological Polar Surface Area: 85.6

3-{[1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6488-1030-2μmol
3-{[1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
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$85.5 2023-09-08
Life Chemicals
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F6488-1030-10μmol
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Life Chemicals
F6488-1030-20μmol
3-{[1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
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$118.5 2023-09-08
Life Chemicals
F6488-1030-1mg
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$81.0 2023-09-08
Life Chemicals
F6488-1030-2mg
3-{[1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
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Life Chemicals
F6488-1030-3mg
3-{[1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
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Life Chemicals
F6488-1030-4mg
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Life Chemicals
F6488-1030-5mg
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$103.5 2023-09-08
Life Chemicals
F6488-1030-10mg
3-{[1-(4-methylpiperazine-1-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
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$118.5 2023-09-08
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